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Compound of Interest

Compound Name:
N-Ethyl-N-methylpropionamide-

PEG1-Br

Cat. No.: B11873139 Get Quote

In-Depth Technical Guide: N-Ethyl-N-
methylpropionamide-PEG1-Br
For Researchers, Scientists, and Drug Development Professionals

Core Compound Details: N-Ethyl-N-
methylpropionamide-PEG1-Br
N-Ethyl-N-methylpropionamide-PEG1-Br is a monofunctional, PEG-based linker primarily

utilized in the synthesis of Proteolysis Targeting Chimeras (PROTACs). Its structure

incorporates a propionamide group and a single polyethylene glycol (PEG) unit, terminating in

a bromine atom. This terminal bromide serves as a reactive handle for conjugation to other

molecules, typically a ligand for a target protein of interest (POI) or an E3 ubiquitin ligase. The

PEG component enhances the solubility and pharmacokinetic properties of the resulting

PROTAC molecule.
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Property Value Source

CAS Number 1695856-63-3 [1]

Molecular Weight 238.12 g/mol [1]

Molecular Formula C8H16BrNO2 [1]

Storage (Powder) 2 years at -20°C

Storage (in DMSO) 2 weeks at 4°C

Storage (in DMSO) 6 months at -80°C

Role in PROTAC-Mediated Protein Degradation
PROTACs are heterobifunctional molecules that co-opt the cell's natural protein disposal

machinery, the ubiquitin-proteasome system, to selectively degrade target proteins. A PROTAC

molecule consists of three key components: a ligand that binds to the target protein, a ligand

that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two. N-Ethyl-N-
methylpropionamide-PEG1-Br serves as a building block for this linker.

The general mechanism of PROTAC action is as follows:

The PROTAC molecule simultaneously binds to the target protein and an E3 ligase, forming

a ternary complex.

This proximity, induced by the PROTAC, facilitates the transfer of ubiquitin from the E3 ligase

to the target protein.

The poly-ubiquitinated target protein is then recognized and degraded by the proteasome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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